Cas no 261715-43-9 (3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid)

• Product Name: 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid
• CAS No: 261715-43-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6386511
• PubChem ID: 18416299
• Update Time: 2025-08-02

3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid
• SCHEMBL7657058
• SCHEMBL7657066
• 3-[6-(pyrrolidin-1-yl)pyridin-3-yl]prop-2-enoic acid
• AKOS019200075
• EN300-1830835
• 261715-43-9

• Inchi： 1S/C12H14N2O2/c15-12(16)6-4-10-3-5-11(13-9-10)14-7-1-2-8-14/h3-6,9H,1-2,7-8H2,(H,15,16)/b6-4+
• InChI Key： CNJMVLSYWMBUOK-GQCTYLIASA-N
• SMILES： OC(/C=C/C1=CN=C(C=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid

3-6-(Pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic Acid: A Comprehensive Overview

The compound 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid, with the CAS number 261715-43-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as pyrrolidinopyridine derivative, has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a pyridine ring substituted with a pyrrolidine group at the 6-position and a propenoic acid moiety at the 3-position, making it a versatile compound for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging techniques such as molecular diversification and click chemistry. These methods have not only improved the yield but also facilitated the exploration of its structural analogs, which are crucial for understanding its pharmacokinetic properties. The compound's structure, characterized by conjugated double bonds and nitrogen-containing rings, contributes to its stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

The pharmacological profile of 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-enoic acid has been extensively studied in recent years. Research indicates that this compound exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress. Additionally, studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Beyond its pharmacological applications, this compound has also been explored in the realm of material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. For instance, recent studies have highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. This dual functionality—pharmacological and catalytic—underscores the versatility of this compound in diverse scientific domains.

In terms of synthesis, the compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and Michael addition reactions. The integration of green chemistry principles in these processes has significantly reduced environmental impact, aligning with global sustainability goals. Furthermore, computational methods such as density functional theory (DFT) have been employed to optimize reaction conditions and predict product stability, enhancing the efficiency of synthetic protocols.

The biological evaluation of this compound has been complemented by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled precise characterization of the molecule's structure and elucidation of its interaction mechanisms with biological targets. For instance, X-ray crystallography has provided insights into the molecular geometry that underpins its bioactivity, facilitating rational drug design.

In conclusion, 3-6-(pyrrolidin-1-yl)pyridin-3-ypropen oic acid represents a promising molecule with multifaceted applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to fields ranging from drug discovery to catalytic chemistry.